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Compound of Interest

2-Cyano-2'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898750-05-5
Cat. No.: B1613701

Get Quote

Executive Summary & Immediate Directives

Do not dispose of this compound down the drain. 2-Cyano-2'-morpholinomethyl
benzophenone is a complex organic intermediate combining a photo-active benzophenone
core, a basic morpholine ring, and a nitrile (cyano) group.[1][2] Its disposal requires strict
adherence to High-Toxicity Organic Waste protocols due to the potential for aquatic toxicity and
the chemical incompatibility of its functional groups.

Immediate Handling Rules:

+ Waste Class: Non-Halogenated Organic Solvent/Solid Waste (unless dissolved in
DCM/Chloroform).[1]

« Critical Segregation:NEVER mix with strong acids or strong oxidizers.[1]

» Disposal Method: High-temperature incineration via an approved hazardous waste
contractor.[1]
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Hazard Characterization (Functional Group
Analysis)

To understand the causality behind the disposal protocols, we must deconstruct the molecule
into its reactive moieties.[2] This analysis dictates the safety logic.[1]

Functional Group Hazard Profile Disposal Implication

N _ Must be incinerated to prevent
Photosensitizer; Potential ] )
) ] environmental accumulation.
Benzophenone Core Carcinogen (Cat 1B); Chronic )
] o [1] Keep waste containers
Aquatic Toxicity.[1]
opaque or amber.[1]

) DO NOT mix with acidic waste
Basic (pH > 7);

Morpholine Ring Corrosive/lrritant; Hygroscopic.

[1]

streams.[1] Exothermic
neutralization can pressurize

waste drums.[1]

Metabolic stability is generally ] ) )
) o Strict Acid Segregation. Treat
high for aryl nitriles, but . . )
o o ) as a "Cyanide-bearing organic"
Nitrile (Cyano-) hydrolysis in strong acids can i ) o
) ) precautionarily, though it is not
theoretically release toxic

) an inorganic cyanide salt.[1][2]
amides or traces of HCN.[1][2]

Expert Insight: While aryl nitriles are more stable than alkyl nitriles, the presence of the basic
morpholine nitrogen creates a molecule that can act as a Lewis base. Mixing this with strong
mineral acids (e.g., Sulfuric, Nitric) in a waste container can cause rapid heat generation and

potential spattering.[1][2]

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)
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Applicable for: Expired shelf stock, spilled solids, or synthesis cakes.[1][2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.[1]

e Labeling: Mark clearly as "Hazardous Waste - Toxic Solid (Organic)."
o Constituents: "2-Cyano-2'-morpholinomethyl benzophenone."[1]
o Hazard Flags: Irritant, Environmental Toxin.[1][2]

» Deactivation: Do not attempt to chemically deactivate the solid in the lab. Send for
incineration.

B. Liquid Waste (Mother Liquors/Solutions)

Applicable for: Reaction mixtures, HPLC effluent.[1][2]
e Solvent Assessment:
o Scenario A (Non-Halogenated): If dissolved in Methanol, Ethyl Acetate, or Toluene

Red Can (Flammable/Organic).[1][2]

o Scenario B (Halogenated): If dissolved in DCM or Chloroform
Yellow Can (Halogenated).[1]
e pH Check: Ensure the waste stream is Neutral or Basic (pH 7-10).[1]

o Protocol: If the solution is acidic (from a workup), neutralize carefully with Sodium
Bicarbonate (NaHCO:s) before adding to the organic waste drum to prevent drum corrosion
or gas evolution.[1]

C. Contaminated Glassware (The "Triple Rinse"
Protocol)

Standard laboratory dishwashers are insufficient for benzophenone derivatives due to their
lipophilicity and adherence to glass.
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e Primary Rinse: Rinse the flask 3x with a compatible solvent (Acetone or Ethanol).[1] Collect
these rinses into the Liquid Waste container (Section B).

e Secondary Wash: Wash with warm soapy water (Alconox or similar).[1]

o Prohibited Agents:DO NOT use Chromic Acid (Chromerge) or Aqua Regia.[1] The risk of
oxidizing the morpholine ring or hydrolyzing the nitrile is unnecessary and dangerous.

Waste Segregation Workflow (Visualized)

The following diagram illustrates the decision logic for disposing of this specific compound.
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Waste Generation:
2-Cyano-2'-morpholinomethyl benzophenone
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Figure 1: Decision tree for segregating waste streams containing 2-Cyano-2'-
morpholinomethyl benzophenone.

Regulatory & Compliance Data

When filling out waste manifests, use the following classifications. While this specific molecule
may not have a unique RCRA "U" or "P" code, it is regulated by its characteristics and
functional components.[1][2]

Regulatory Body Classification Code/Note
EPA (RCRA) Ignitable (if in solvent) D001 (If Flash Point < 60°C)
_ o Label as "Toxic Organic" due
EPA (RCRA) Toxic (Characteristic) ) o
to aquatic toxicity.[1]
Environmentally Hazardous
Substance, Solid, N.O.S.[1][2]
DOT (Transport) Hazard Class 9

(Benzophenone derivative).[1]

[3]

Check threshold; Nitrile

compounds are often
SARA Title 1l Section 313 reportable as "Cyanide

Compounds" depending on

state interpretation.[1]

Emergency Response (Spills)[1]

Scenario: Powder spill on benchtop.
o PPE: Wear nitrile gloves (morpholine penetrates latex), safety goggles, and a lab coat.[1][2]

o Containment: Do not dry sweep if dust generation is likely.[1] Cover with a damp paper towel
or oil-sorbent pad.[1]

o Cleanup: Wipe up the solid.[1][4] Clean the surface with Acetone, then soap and water.[1][2]

e Disposal: Place all cleanup materials (gloves, towels) into the Solid Hazardous Waste bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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